Cas no 3413-21-6 (N-piperonyl glycine)

N-Piperonyl glycine is a synthetic organic compound featuring a glycine moiety linked to a piperonyl group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its piperonyl component offers potential for further functionalization, enabling applications in the development of bioactive molecules. The compound’s stability and compatibility with various reaction conditions enhance its utility in multi-step synthetic routes. Additionally, its well-defined chemical properties facilitate precise control in coupling reactions, contributing to efficient target molecule assembly. N-Piperonyl glycine is particularly noted for its role in producing compounds with potential CNS activity, owing to the pharmacophore-like characteristics of the piperonyl scaffold.
N-piperonyl glycine structure
N-piperonyl glycine structure
Product Name:N-piperonyl glycine
CAS No:3413-21-6
MF:C10H11NO4
MW:209.198642969131
CID:5776204
PubChem ID:19437364
Update Time:2025-09-24

N-piperonyl glycine Chemical and Physical Properties

Names and Identifiers

    • EN300-4206942
    • (Benzo[d][1,3]dioxol-5-ylmethyl)glycine
    • N-piperonyl glycine
    • SCHEMBL2043178
    • 3413-21-6
    • 2-{[(1,3-dioxaindan-5-yl)methyl]amino}acetic acid
    • Glycine, N-(1,3-benzodioxol-5-ylmethyl)-
    • Inchi: 1S/C10H11NO4/c12-10(13)5-11-4-7-1-2-8-9(3-7)15-6-14-8/h1-3,11H,4-6H2,(H,12,13)
    • InChI Key: SRVRHTQVWWJDGA-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C(C=C12)CNCC(=O)O

Computed Properties

  • Exact Mass: 209.06880783g/mol
  • Monoisotopic Mass: 209.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • Density: 1.363±0.06 g/cm3(Predicted)
  • Melting Point: 206-207 °C
  • Boiling Point: 382.6±30.0 °C(Predicted)
  • pka: 2.27±0.10(Predicted)

N-piperonyl glycine Pricemore >>

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Additional information on N-piperonyl glycine

Comprehensive Overview of N-piperonyl glycine (CAS No. 3413-21-6): Properties, Applications, and Research Insights

N-piperonyl glycine (CAS No. 3413-21-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, also referred to as piperonyl glycine or N-(benzo[d][1,3]dioxol-5-ylmethyl)glycine, belongs to the class of glycine derivatives, which are widely studied for their role in metabolic processes and therapeutic potential. The presence of the piperonyl moiety (a benzodioxole group) enhances its biochemical interactions, making it a subject of interest in drug discovery and nutraceutical development.

In recent years, the demand for N-piperonyl glycine has increased, particularly in the context of natural product synthesis and enzyme inhibition studies. Researchers are exploring its potential as a precursor for bioactive molecules, given its ability to modulate neurotransmitter activity and oxidative stress pathways. The compound's CAS No. 3413-21-6 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings. Additionally, its applications in cosmetic formulations and skincare products have sparked interest, as it may contribute to anti-aging and anti-inflammatory effects.

One of the trending topics associated with N-piperonyl glycine is its role in sustainable chemistry. With growing emphasis on green synthesis methods, this compound is being evaluated for its compatibility with eco-friendly production techniques. Questions like "How is N-piperonyl glycine synthesized?" or "What are the biological activities of CAS 3413-21-6?" are commonly encountered in search queries, highlighting the need for detailed technical information. Furthermore, its potential in neuroprotective therapies aligns with current health trends focused on cognitive wellness and longevity.

From a structural perspective, N-piperonyl glycine combines a glycine backbone with a piperonyl group, which is known for its aromatic and electron-rich properties. This combination facilitates interactions with biological targets such as receptors and enzymes. The compound's molecular formula (C10H11NO4) and molecular weight (209.20 g/mol) are critical parameters for researchers working on quantitative analysis or formulation development. Its solubility in polar solvents like water and ethanol further broadens its utility in lab-scale and industrial applications.

In the pharmaceutical industry, CAS No. 3413-21-6 is often investigated for its synergistic effects with other bioactive compounds. For instance, its incorporation into peptide-based drugs or nutraceutical blends is an area of active research. The compound's stability under physiological conditions makes it a candidate for oral or topical delivery systems. Searches for "N-piperonyl glycine suppliers" or "3413-21-6 price" indicate its commercial viability, particularly among manufacturers of specialty chemicals.

Another emerging application of N-piperonyl glycine is in the field of agricultural chemistry. Preliminary studies suggest its derivatives may act as plant growth regulators or pest control agents, though further validation is required. This aligns with global trends toward sustainable agriculture and reduced reliance on synthetic pesticides. The compound's low toxicity profile, as inferred from its structural analogs, positions it as a promising candidate for eco-conscious agrochemical formulations.

To summarize, N-piperonyl glycine (CAS No. 3413-21-6) is a versatile compound with multifaceted applications across pharmaceuticals, cosmetics, and agriculture. Its unique chemical structure and bioactive potential continue to drive research and commercial interest. As scientific inquiries and market demands evolve, this compound is likely to remain a focal point in interdisciplinary studies, particularly those addressing health, sustainability, and innovation.

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